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Cat. No.: B1664982 Get Quote

The Discovery and Development of Acetamiprid:
A Technical Review
Introduction

Acetamiprid is a prominent member of the neonicotinoid class of insecticides, distinguished by

its systemic properties and broad-spectrum efficacy against a wide range of sucking insects.[1]

[2][3][4][5] Developed in the late 1980s by Nippon Soda Co. Ltd., it first received commercial

registration in 1995.[3] This technical guide provides an in-depth review of the discovery,

development, mechanism of action, synthesis, and biological efficacy of acetamiprid, tailored

for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
Acetamiprid is an organic compound with the chemical formula C₁₀H₁₁ClN₄.[2][4][6] Its

chemical name is N-[(6-chloro-3-pyridyl)methyl]-N'-cyano-N-methylacetamidine.[3] As a

member of the chloronicotinyl subfamily of neonicotinoids, its structure is characterized by a

chloropyridinyl group, which is comparable to other neonicotinoids like imidacloprid and

thiacloprid.[2] The molecule exists in two isomeric forms, with E and Z configurations of the

cyanoimino group.[2]
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Property Value Reference

Chemical Formula C₁₀H₁₁ClN₄ [2][4][6]

Molar Mass 222.67 g/mol [6]

CAS Number 135410-20-7 [3]

Appearance Odorless solid [2]

Class Neonicotinoid [2][4][5]

Mechanism of Action
The insecticidal activity of acetamiprid is rooted in its function as a potent agonist of the

nicotinic acetylcholine receptors (nAChRs) within the insect central nervous system.[1][2][3][4]

[5]

Binding to nAChRs: Acetamiprid binds to the nAChRs, mimicking the action of the

neurotransmitter acetylcholine (ACh).[1][3][5]

Irreversible Complex: Unlike acetylcholine, which binds reversibly, acetamiprid forms

irreversible or slowly reversible complexes with the receptors.[3] This leads to the permanent

or prolonged opening of the ion channel associated with the receptor.

Continuous Stimulation: This results in the continuous stimulation and depolarization of

postsynaptic neurons.[3]

Neural Disruption: The constant firing of nerve impulses disrupts normal synaptic

transmission, leading to hyperexcitation, tremors, and uncoordinated movements in the

insect, typically observed between 30 minutes and 2 hours after exposure.[3]

Paralysis and Death: Ultimately, this overstimulation leads to paralysis and the death of the

insect.[1][3][4]

Acetamiprid exhibits selective toxicity, showing a higher affinity for insect nAChRs than for their

mammalian counterparts, which contributes to its relatively favorable safety profile for

mammals.[2][4]
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Step 1: Intermediate Synthesis

Step 2: Final Product Synthesis

2-chloro-5-chloromethylpyridine

Reaction
(Molar Ratio 1:1.2)

Methylamine Solution

N-(6-chloro-3-pyridylmethyl)methylamine

Reaction
(Heat to 65°C, 6-7 hrs)

Ethyl N-cyanoethanimideate Ethanol (Solvent)

Cooling (0°C) & Filtration

Washing & Drying

Acetamiprid (Final Product)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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